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Compound of Interest

Compound Name: 4-Aminopentan-2-ol

Cat. No.: B1281818

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Aminopentan-2-ol (CAS No. 13325-12-7) in a laboratory setting.
Adherence to these procedures is critical to ensure personal safety and minimize

environmental impact.

Hazard Identification and Classification

4-Aminopentan-2-ol is a hazardous chemical with the following classifications:

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye damage.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]
Flammable Liquids: Combustible liquid.[1]

Acute Toxicity (Oral): Harmful if swallowed.[1]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE protocols is mandatory to prevent exposure.
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Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Safety glasses with side-

shields and a face shield.

Must conform to EN166 or

equivalent standards.

Hand Protection

Chemical-resistant gloves.

Nitrile rubber gloves are
recommended.[3] Avoid very

thin gloves (0.3 mm or less).

Body Protection

Flame-retardant lab coat or a

chemical-resistant suit.

Along-sleeved, impermeable
gown that closes in the back is

recommended.

Respiratory Protection

Use a full-face respirator with
multi-purpose combination
(US) or type ABEK (EN 14387)

respirator cartridges.

Required when working
outside of a chemical fume
hood or when there is a risk of
inhalation. For prolonged
exposure, a P95 respirator

may be necessary.[3]

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and use it for all handling procedures.[2][3]

Verify that an emergency shower and eyewash station are readily accessible and in good

working order.

Keep a spill kit with inert absorbent materials (e.g., vermiculite, sand) nearby.[3]

. Handling:

Wash hands thoroughly before and after handling.[2]

Wear all required PPE as specified in the table above.

Avoid direct contact with the skin, eyes, and clothing.[2]
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Do not breathe mist, vapors, or spray.[2]

Use only non-sparking tools to prevent ignition.

Ground and bond containers and receiving equipment to prevent static discharge.

. Storage:

Store in a dry, cool, and well-ventilated area designated for corrosive materials.[2]
Keep containers tightly closed.[2]
Store away from strong oxidizing agents and other incompatible materials.[2]

Store in a locked-up area.[2]

Emergency Procedures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[2]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove all
contaminated clothing. Seek immediate medical attention.[2]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2]

Spills: Evacuate the area. Use the appropriate spill kit to absorb the material with an inert
absorbent. Collect the waste in a suitable, closed container for disposal. Ventilate the area.

Disposal Plan

Dispose of all waste, including contaminated PPE and absorbent materials, as hazardous
waste.
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» All disposals must be in accordance with local, state, and federal regulations.[2]

e Do not release into the environment.[2]

Quantitative Data

Property Value

Flash Point >100°C/>212 °F[2]

pH 13.2 @ 20°C (500 g/l ag. sol)[2]
Specific Gravity 0.987[2]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 4-
Aminopentan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281818#personal-protective-equipment-for-
handling-4-aminopentan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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